Cas no 76304-44-4 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-pyridinyl)-)

• Product Name: 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-pyridinyl)-
• CAS No: 76304-44-4
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 1779091
• Update Time: 2024-11-27

1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-pyridinyl)-

• Inchi： 1S/C11H8N2O4/c14-10(15)7-5-13-9(11(16)17)8(7)6-1-3-12-4-2-6/h1-5,13H,(H,14,15)(H,16,17)
• InChI Key： LTMIAXIVWKHCGO-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(C2C=CN=CC=2)=C1C(O)=O

Computed Properties

• Exact Mass: 232.04844

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Melting Point: 255-256 °C
• Boiling Point: 489.0±45.0 °C(Predicted)
• PSA: 103.28
• pka: 1.96±0.50(Predicted)